molecular formula C26H27IN6O2 B010113 Rau-azpc CAS No. 108206-16-2

Rau-azpc

Cat. No. B010113
M. Wt: 580.4 g/mol
InChI Key: OIJUJHQUYGBPNM-NCNAYSDWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Rau-azpc, also known as Rauvolfia serpentina-derived alkaloid azaperone, is a natural product that has been used in traditional medicine for centuries. It belongs to the family of alkaloids and is extracted from the roots of Rauvolfia serpentina, a plant commonly found in India and Southeast Asia. Rau-azpc has been found to have various pharmacological properties, making it a promising candidate for drug development.

Mechanism Of Action

The mechanism of action of Rau-azpc is not fully understood. However, it is believed to act on various molecular targets in the body, including the dopamine receptors, adrenergic receptors, and serotonin receptors. It has been found to modulate the release of neurotransmitters in the brain, leading to its potential use in the treatment of neurological disorders.

Biochemical And Physiological Effects

Rau-azpc has been found to have various biochemical and physiological effects on the body. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to have a hypotensive effect by reducing blood pressure. Rau-azpc has been shown to have a positive effect on glucose metabolism, making it a potential treatment for diabetes.

Advantages And Limitations For Lab Experiments

One of the advantages of using Rau-azpc in lab experiments is its natural origin, making it a safer alternative to synthetic drugs. Rau-azpc has also been found to have a low toxicity profile, making it a potential candidate for drug development. However, the availability of Rau-azpc is limited, making it difficult to conduct large-scale studies.

Future Directions

There are several future directions for the study of Rau-azpc. One potential area of research is its use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of research is its potential use in the treatment of cancer, as it has been found to have anti-cancer properties. Further studies are needed to fully understand the mechanism of action of Rau-azpc and its potential therapeutic applications.
In conclusion, Rau-azpc is a natural product that has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, anti-diabetic, and anti-hypertensive properties. Rau-azpc has also been shown to have a positive effect on the central nervous system, making it a potential treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. Further studies are needed to fully understand the mechanism of action of Rau-azpc and its potential therapeutic applications.

Synthesis Methods

Rau-azpc can be synthesized from the roots of Rau-azpc serpentina using various methods. The most common method involves the extraction of the alkaloid from the roots using solvents such as ethanol or methanol. The extract is then purified using chromatography techniques to obtain pure Rau-azpc.

Scientific Research Applications

Rau-azpc has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, anti-diabetic, and anti-hypertensive properties. Rau-azpc has also been shown to have a positive effect on the central nervous system, making it a potential treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease.

properties

CAS RN

108206-16-2

Product Name

Rau-azpc

Molecular Formula

C26H27IN6O2

Molecular Weight

580.4 g/mol

IUPAC Name

(1S,15S,18S,19S,20S)-N-(4-azido-3-(125I)iodanylphenyl)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxamide

InChI

InChI=1S/C26H27IN6O2/c27-19-11-15(6-7-21(19)31-32-28)29-26(35)24-18-12-22-25-17(16-3-1-2-4-20(16)30-25)9-10-33(22)13-14(18)5-8-23(24)34/h1-4,6-7,11,14,18,22-24,30,34H,5,8-10,12-13H2,(H,29,35)/t14-,18+,22+,23+,24+/m1/s1/i27-2

InChI Key

OIJUJHQUYGBPNM-NCNAYSDWSA-N

Isomeric SMILES

C1C[C@@H]([C@H]([C@@H]2[C@H]1CN3CCC4=C([C@@H]3C2)NC5=CC=CC=C45)C(=O)NC6=CC(=C(C=C6)N=[N+]=[N-])[125I])O

SMILES

C1CC(C(C2C1CN3CCC4=C(C3C2)NC5=CC=CC=C45)C(=O)NC6=CC(=C(C=C6)N=[N+]=[N-])I)O

Canonical SMILES

C1CC(C(C2C1CN3CCC4=C(C3C2)NC5=CC=CC=C45)C(=O)NC6=CC(=C(C=C6)N=[N+]=[N-])I)O

synonyms

17-hydroxy-20-yohimban-16-(N-(4-azido-3-iodo)phenyl)carboxamide
Rau-AZPC

Origin of Product

United States

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